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Compound of Interest

Compound Name:
Methyl 5-bromoindoline-7-

carboxylate

Cat. No.: B1532116 Get Quote

An In-Depth Technical Guide to Methyl 5-bromoindoline-7-carboxylate

Introduction

Methyl 5-bromoindoline-7-carboxylate, registered under CAS Number 860624-88-0, is a

substituted indoline derivative that serves as a pivotal building block in the landscape of

modern medicinal chemistry.[1] The indoline scaffold is a privileged structure, forming the core

of numerous biologically active compounds and approved pharmaceuticals. The specific

functionalization of this molecule—a bromine atom at the 5-position and a methyl carboxylate

group at the 7-position—provides synthetic chemists with two distinct and versatile handles for

molecular elaboration. The bromine atom is primed for metal-catalyzed cross-coupling

reactions, while the ester group allows for modifications such as hydrolysis and subsequent

amide bond formation. This guide offers a senior application scientist's perspective on the

properties, synthesis, and strategic applications of this compound for researchers and

professionals in drug discovery.

Physicochemical Properties
A precise understanding of a compound's physical and chemical properties is fundamental to

its effective use in synthesis and research. Methyl 5-bromoindoline-7-carboxylate is a solid

at room temperature, and its key characteristics are summarized below.
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Property Value Source(s)

CAS Number 860624-88-0 [1]

Molecular Formula C₁₀H₁₀BrNO₂ [1]

Molecular Weight 256.10 g/mol [1]

Appearance Solid [1]

Purity Typically ≥95% [1]

Synonyms

5-Bromo-indoline-7-carboxylic

acid methyl ester; Methyl 5-

bromo-2,3-dihydro-1H-indole-

7-carboxylate

[1]

InChI Key
AXFDCMFCJPYARR-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Insights
The synthesis of Methyl 5-bromoindoline-7-carboxylate typically involves the reduction of its

corresponding indole precursor, Methyl 5-bromo-1H-indole-7-carboxylate. The choice of

reducing agent is critical to selectively reduce the C2-C3 double bond of the indole ring without

affecting the ester or the aromatic system.

Plausible Synthetic Workflow
A well-established method for this transformation is the use of sodium cyanoborohydride

(NaBH₃CN) in an acidic medium, such as acetic acid.[2] This reagent is a milder reducing

agent than sodium borohydride (NaBH₄) and is particularly effective for the reduction of iminium

ions, which are formed in situ from the indole under acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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